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Compound of Interest

Compound Name: Benzhydryl 2-chloroethyl ether

Cat. No.: B134878

Application Notes and Protocols: Benzhydryl 2-
chloroethyl ether

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the safe handling, storage, and disposal
of Benzhydryl 2-chloroethyl ether (CAS No. 32669-06-0), a chemical intermediate often used
in the synthesis of pharmaceuticals and other organic compounds. Adherence to these
guidelines is crucial to ensure personnel safety and maintain the integrity of the compound.

Section 1: Properties and Safety Data

Benzhydryl 2-chloroethyl ether is a yellow oil.[1] It is crucial to handle this compound with
care, following established laboratory safety protocols.

Table 1: Physical and Chemical Properties
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Property Value Reference
CAS Number 32669-06-0 [11[2]13][4]
Molecular Formula C15H15CIO [1112]14]
Molecular Weight 246.73 g/mol [11[2]
Appearance Yellow Oil [1]

Storage Temperature 2-8°C (Refrigerator) [1]

Table 2: Hazard and Precautionary Statements

Hazard Class Statement

Acute Toxicity (if swallowed, in contact with skin,

o Fatal
or if inhaled)
Carcinogenicity Suspected of causing cancer
Flammability Flammable liquid and vapor

Note: This data is based on related chloroethyl ether compounds and should be considered for
Benzhydryl 2-chloroethyl ether in the absence of specific data. It is recommended to handle
it as a hazardous substance.

Section 2: Experimental Protocols
Personal Protective Equipment (PPE)

Before handling Benzhydryl 2-chloroethyl ether, ensure the following PPE is worn:

e Gloves: Chemical-resistant gloves (e.g., nitrile) are required. Contaminated gloves should be
disposed of after use in accordance with laboratory practices.

o Eye Protection: Safety glasses or goggles are mandatory.

o Lab Coat: A standard laboratory coat should be worn.
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» Respiratory Protection: While not always required if working in a well-ventilated area, a
respirator may be necessary if vapors are likely to be generated. Use respirators and
components tested and approved under appropriate government standards.

Handling Protocol

o Ventilation: Always handle Benzhydryl 2-chloroethyl ether in a well-ventilated area,
preferably within a chemical fume hood.

e Avoid Inhalation: Avoid breathing vapors or mist.

o Avoid Contact: Prevent contact with skin and eyes. In case of accidental contact, wash the
affected area with soap and plenty of water.

 Ingestion: Do not ingest. If swallowed, rinse the mouth with water. Never give anything by
mouth to an unconscious person.

o Spills: In the event of a spill, sweep up the material and place it in a suitable, closed
container for disposal.

Storage Protocol

Proper storage is essential to maintain the stability and integrity of Benzhydryl 2-chloroethyl
ether.

o Temperature: Store in a refrigerator at 2-8°C.[1]
o Container: Keep the container tightly closed in a dry and well-ventilated place.[5]

e Incompatibilities: Store away from strong oxidizing agents.

Disposal Protocol

Dispose of Benzhydryl 2-chloroethyl ether and its containers responsibly.
¢ Unused Product: Offer surplus and non-recyclable solutions to a licensed disposal company.

o Contaminated Packaging: Dispose of as unused product.
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e Regulations: All disposal practices must comply with local, state, and federal regulations.

Section 3: Visualized Workflows

The following diagrams illustrate the key workflows for handling, storage, and disposal of

Benzhydryl 2-chloroethyl ether.

4 Safe Handling Workflow

Preparation:
- Don appropriate PPE
- Ensure fume hood is operational
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Spill Response:
- Sweep up material
- Place in sealed container for disposal
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First Aid:
- Skin: Wash with soap and water
- Eyes: Flush with water
- Ingestion: Rinse mouth
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Disposal Workflow

Collection:
- Segregate waste material
- Use labeled, sealed containers
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Storage:

- Place in 2-8°C refrigerator
- Keep container tightly closed
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Contact Licensed Disposal Company:
Arrange for pickup of hazardous waste
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- Log receipt and usage dates
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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